Cas no 124779-64-2 (propyphenazone-metamizol)

propyphenazone-metamizol structure
propyphenazone-metamizol structure
Product Name:propyphenazone-metamizol
CAS No:124779-64-2
MF:C27H34N5NaO5S
MW:563.644135951996
CID:1217172
PubChem ID:23695962
Update Time:2025-04-20

propyphenazone-metamizol Chemical and Physical Properties

Names and Identifiers

    • propyphenazone-metamizol
    • Metamizol mixture with propyphenazone
    • sodium [(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino]methanesulfonate - 1,5-dimethyl-2-phenyl-4-(propan-2-yl)-1,2-dihydro-3H-pyrazol-3-one (1:1:1)
    • 124779-64-2
    • sodium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylamino]methanesulfonate;1,5-dimethyl-2-phenyl-4-propan-2-ylpyrazol-3-one
    • DTXSID50924929
    • Sodium [(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino]methanesulfonate--1,5-dimethyl-2-phenyl-4-(propan-2-yl)-1,2-dihydro-3H-pyrazol-3-one (1/1/1)
    • Inchi: 1S/C14H18N2O.C13H17N3O4S.Na/c1-10(2)13-11(3)15(4)16(14(13)17)12-8-6-5-7-9-12;1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h5-10H,1-4H3;4-8H,9H2,1-3H3,(H,18,19,20);/q;;+1/p-1
    • InChI Key: SQDMMXFQUYLGQK-UHFFFAOYSA-M
    • SMILES: S(CN(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)(=O)[O-].[Na+].O=C1C(=C(C)N(C)N1C1C=CC=CC=1)C(C)C

Computed Properties

  • Exact Mass: 563.21812
  • Monoisotopic Mass: 563.21783466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 892
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 107.54
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